Cas no 13565-38-3 ((2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 13565-38-3
• MF: C₁₆H₁₃FO
• MW: 240.272228002548
• MDL: MFCD00017981
• CID: 214994
• PubChem ID: 87570221
• Update Time: 2025-04-19

(2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(4-fluorophenyl)-1-(4-methylphenyl)-, (2E)-
• 2-(4-Fluorobenzylidene)-4'-methylacetophenone
• 4-FLUORO-4'-METHYLCHALCONE
• 2-(4-FLUOROBENZAL)-4'-METHYLACETOPHENONE
• 4-FLUOROBENZYLIDENE-(4-METHYLACETOPHENONE)
• 1-(4-Methylphenyl)-3-(4-fluorophenyl)-2-propen-1-one
• (E)-3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• 2-(4-Fluorobenzal)-4'-methylacetophenone 2-(4-Fluorobenzylidene)-4'-methylacetophenone
• 4-Fluoro-4'-methylchalcone,98%
• 4-FLUORO-4''-METHYLCHALCONE 98%
• (E)-3-(4-Fluorophenyl)-1-(p-tolyl)prop-2-en-1-one
• 4-fluoro-4-methylchalcone
• 3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• VZ29051
• F0460
• 3-(4-fluorophenyl)-1-p-tolylprop-2-en-1-one
• 2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
• 2-Propen-1-one,3-(4-fluorophe
• A806965
• (E)-3-(4-fluorophenyl)-1-p-tolylprop-2-en-1-one
• 13565-38-3
• MFCD00017981
• (e)-3-(4-fluorophenyl) -1-(4-methylphenyl)prop-2-en-1-one
• 3-(4-Fluorophenyl)-1-(4-methylphenyl)-2-propen-1-one
• AKOS003271918
• LUUPODNGYDYQLY-IZZDOVSWSA-N
• STK831844
• D90672
• (2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• MDL： MFCD00017981
• Inchi： 1S/C16H13FO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3/b11-6+
• InChI Key： LUUPODNGYDYQLY-IZZDOVSWSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 240.09500
• Monoisotopic Mass: 240.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow crystalline powder
• Density: 1.142
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 372.4°Cat760mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.599
• PSA: 17.07000
• LogP: 4.03020
• Solubility: Insoluble

(2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone